Cas no 1805566-01-1 (2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene)

• Product Name: 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene
• CAS No: 1805566-01-1
• MF: C₁₁H₇F₉S
• MW: 342.223913431168
• CID: 5038648
• Update Time: 2025-05-24

2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene

• Inchi： 1S/C11H7F9S/c1-2-5-3-6(9(12,13)14)8(10(15,16)17)7(4-5)21-11(18,19)20/h3-4H,2H2,1H3
• InChI Key： ANYKUIOUDNICLJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(CC)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 6.2
• Topological Polar Surface Area: 25.3

Additional information on 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene

Introduction to 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene (CAS No. 1805566-01-1)

2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene, identified by its CAS number 1805566-01-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the class of aromatic hydrocarbons modified with multiple fluorine substituents, which are known for their enhanced metabolic stability and binding affinity to biological targets. The presence of multiple trifluoromethyl groups and an ethyl(trifluoromethylthio) moiety imparts distinctive electronic and steric characteristics, making it a valuable scaffold for drug discovery and material science applications.

The trifluoromethyl group, a hallmark of many modern pharmaceuticals, is renowned for its ability to modulate lipophilicity, metabolic clearance, and receptor interactions. In particular, the electron-withdrawing nature of fluorine atoms in these groups can significantly influence the reactivity and selectivity of a molecule. The compound’s structure, featuring two trifluoromethyl groups at the 2- and 3-positions and an ethyl(trifluoromethylthio) substituent at the 5-position, creates a highly tunable system for further derivatization. Such structural features are particularly attractive in the design of bioactive molecules where precise control over electronic distribution is critical.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene with greater accuracy. Molecular modeling studies suggest that this compound may exhibit potential as an intermediate in the synthesis of kinase inhibitors or other targeted therapies. The rigid aromatic core, combined with the bulky fluorinated substituents, could provide favorable interactions with protein binding pockets, enhancing drug-like properties such as solubility and bioavailability.

In the realm of agrochemicals, fluorinated aromatic compounds are increasingly being explored for their herbicidal and pesticidal properties. The enhanced stability conferred by fluorine atoms allows these compounds to persist longer in environmental systems while maintaining efficacy against resistant pests. Research indicates that derivatives of 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene may serve as precursors for novel formulations that address emerging challenges in crop protection.

The synthesis of this compound involves multi-step organic transformations, including halogenation reactions and nucleophilic substitutions, which are optimized to ensure high yield and purity. The use of advanced catalytic systems has further improved the efficiency of these processes, reducing waste and energy consumption. As sustainable chemistry becomes a priority across industries, methods for producing such specialized compounds with minimal environmental impact are under continuous refinement.

From a medicinal chemistry perspective, the structural motifs present in 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene offer a rich platform for innovation. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers can rapidly explore libraries of analogs to identify lead compounds with desired pharmacological profiles. The compound’s versatility makes it particularly useful in fragment-based drug design approaches, where small molecular building blocks are incrementally modified to improve target engagement.

The role of fluorine in modulating physicochemical properties is well-documented in literature. For instance, studies on related compounds have shown that trifluoromethylation can enhance binding affinities by up to two orders of magnitude when targeting certain enzymes or receptors. This phenomenon is attributed to both steric hindrance provided by fluorine atoms and their ability to engage in dipole-dipole interactions with polar residues in biological matrices. Such insights are being applied to optimize synthetic routes for 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene to maximize its utility in downstream applications.

In conclusion, 2,3-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene (CAS No. 1805566-01-1) represents a compelling example of how structural engineering at the molecular level can yield compounds with broad applications across pharmaceuticals and agrochemicals. Its unique combination of fluorinated substituents provides a versatile scaffold for further development, while recent advances in synthetic methodologies ensure its accessibility for research purposes. As scientists continue to uncover new possibilities enabled by fluorinated chemistry, compounds like this one will undoubtedly play a crucial role in shaping future innovations.